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Methyl 3,5-difluoro-4-hydroxybenzoate (CAS No. 170572-47-1) is a halogenated aromatic
ester that serves as a crucial intermediate in organic synthesis.[1] Its structure is distinguished
by a benzene ring functionalized with a methyl ester, a hydroxyl group, and two fluorine atoms
positioned meta to the ester. This specific arrangement of functional groups, particularly the
strategic placement of fluorine, imparts unique electronic properties that are highly sought after
in the design of bioactive molecules and advanced materials.

The introduction of fluorine into organic molecules can dramatically alter their physicochemical
and biological properties, including metabolic stability, lipophilicity, and binding affinity to target
proteins. Consequently, fluorinated compounds are prevalent in pharmaceuticals and
agrochemicals.[1] This guide offers a detailed exploration of the synthesis and characterization
of this valuable synthetic intermediate.

Chemical Identity and Physicochemical Properties

A foundational understanding of a compound's properties is paramount before its inclusion in
any synthetic or analytical workflow. The structural and physical characteristics of Methyl 3,5-
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difluoro-4-hydroxybenzoate are summarized below.

Structural Formula

The molecule consists of a central benzene ring. A methoxycarbonyl group (-COOCHSs) is
attached at position 1. A hydroxyl group (-OH) is at position 4. Two fluorine atoms (-F) are
located at positions 3 and 5.

Caption: Structural formula of Methyl 3,5-difluoro-4-hydroxybenzoate.

Physicochemical Data Summary

The key properties of Methyl 3,5-difluoro-4-hydroxybenzoate are consolidated in the table
below for quick reference.

Property Value Source
Molecular Formula CsHeF203 [1112]
Molecular Weight 188.13 g/mol [1]

CAS Number 170572-47-1 [1][3]
Appearance White to off-white solid/powder

GNFQIZAZPRYIFJ-
InChlKey [2]
UHFFFAOYSA-N

Monoisotopic Mass 188.02850037 Da [2][4]
Room temperature, under inert

Storage [1]
gas

Synthesis Protocol: Fischer Esterification

The most direct and common method for preparing Methyl 3,5-difluoro-4-hydroxybenzoate is
the Fischer esterification of its corresponding carboxylic acid, 3,5-difluoro-4-hydroxybenzoic
acid. This acid-catalyzed reaction uses an excess of methanol to drive the equilibrium towards
the ester product.
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Causality of Experimental Choices

Acid Catalyst (H2S0Oa): The reaction requires a strong acid to protonate the carbonyl oxygen
of the carboxylic acid. This protonation increases the electrophilicity of the carbonyl carbon,
making it more susceptible to nucleophilic attack by the weakly nucleophilic methanol.

Excess Methanol: Esterification is a reversible reaction. By using methanol as the solvent, its
large excess concentration shifts the reaction equilibrium to favor the formation of the methyl
ester product, in accordance with Le Chatelier's principle.

Reflux Conditions: Heating the reaction to the boiling point of methanol (approx. 65 °C)
increases the reaction rate without loss of solvent, allowing the reaction to proceed to
completion in a reasonable timeframe.

Step-by-Step Synthesis Workflow

Caption: Workflow for the synthesis of Methyl 3,5-difluoro-4-hydroxybenzoate.

Detailed Experimental Protocol

Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux
condenser, add 3,5-difluoro-4-hydroxybenzoic acid (10.0 g, 57.4 mmol).[5]

Reagent Addition: Add methanol (150 mL) to the flask and stir until the acid is partially
dissolved. Carefully and slowly add concentrated sulfuric acid (2.0 mL) dropwise to the
stirring suspension.

Reaction: Heat the mixture to reflux and maintain for 6-8 hours. The reaction progress should
be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

Work-up: After completion, allow the reaction mixture to cool to room temperature. Slowly
pour the mixture into 300 mL of ice-cold water.

Neutralization & Extraction: Neutralize the aqueous solution by slowly adding a saturated
solution of sodium bicarbonate until effervescence ceases. Transfer the mixture to a
separatory funnel and extract the product with ethyl acetate (3 x 100 mL).
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» Drying and Concentration: Combine the organic layers and wash with brine (1 x 100 mL).
Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate the solvent
under reduced pressure using a rotary evaporator.

 Purification: The resulting crude solid can be purified by recrystallization from a suitable
solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to yield pure Methyl 3,5-
difluoro-4-hydroxybenzoate.

Structural Elucidation and Purity Assessment

Confirming the identity and purity of the synthesized compound is a critical step. A combination
of spectroscopic and chromatographic techniques provides a self-validating system of analysis.

Synthesized Product

onfirms Functional Groups

Confirms Connectivity /Confirms Molecular Weight Determines Purity (%)

Spectroscopic Confirmation Purity & Quantification

NMR (tH, 13C, 1°F) Mass Spectrometry IR Spectroscopy HPLC

Click to download full resolution via product page

Caption: Analytical workflow for quality control of the synthesized product.

Spectroscopic Analysis

¢ IH NMR (Proton NMR): The *H NMR spectrum is expected to be simple.
o Asinglet integrating to 3 protons around & 3.9 ppm for the methyl ester (-OCH3s) group.

o Atriplet integrating to 2 protons in the aromatic region (around & 7.5-7.8 ppm) for the two
equivalent aromatic protons (H-2 and H-6). The coupling to the two adjacent fluorine
atoms results in a triplet (JHF = 2-3 Hz).
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o A broad singlet for the phenolic hydroxyl (-OH) proton, with a chemical shift that can vary
depending on solvent and concentration.

e 13C NMR (Carbon NMR): The spectrum will show distinct signals for each unique carbon
environment, with C-F coupling observed.

o Methyl carbon (-OCHs) ~52 ppm.

o Aromatic carbons attached to protons.

o Aromatic carbons attached to functional groups (C-1, C-4).

o Aromatic carbons attached to fluorine (C-3, C-5) will appear as doublets with large one-
bond C-F coupling constants (*JCF).

e Infrared (IR) Spectroscopy: Key functional groups will produce characteristic absorption
bands.

o

O-H stretch: A broad band in the region of 3200-3500 cm™1.

o C-H stretch (aromatic & aliphatic): Bands around 3100-3000 cm~* and 3000-2850 cm™1,
respectively.

o C=0 stretch (ester): A strong, sharp absorption band around 1720-1700 cm~1.[6]

o C-F stretch: Strong absorptions in the fingerprint region, typically between 1300-1100
cm~i.

e Mass Spectrometry (MS): Electron Impact (El) or Electrospray lonization (ESI) mass
spectrometry will confirm the molecular weight. The mass spectrum should show a molecular
ion peak [M]* or protonated molecule [M+H]* corresponding to the calculated mass
(Monoisotopic Mass: 188.03 Da).[2]

Chromatographic Purity Assessment: HPLC Protocol

High-Performance Liquid Chromatography (HPLC) is the standard method for determining the
purity of the final product.
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o Sample Preparation: Accurately weigh ~10 mg of the synthesized product and dissolve it in
10 mL of methanol or acetonitrile to create a 1 mg/mL stock solution. Further dilute as
necessary for analysis.

e Instrumentation:
o Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm).

o Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic
acid.

o Gradient Program: Start at 30% B, ramp to 95% B over 10 minutes, hold for 2 minutes,
and return to initial conditions.

o Flow Rate: 1.0 mL/min.
o Detection: UV detector set at 254 nm.
o Injection Volume: 10 pL.

e Analysis: The purity is calculated based on the area percentage of the main product peak
relative to the total area of all peaks in the chromatogram. A pure sample should exhibit a
single major peak.

Applications in Research and Development

Methyl 3,5-difluoro-4-hydroxybenzoate is not an end-product but a versatile building block.
[1] Its value lies in the strategic combination of its functional groups:

» The Hydroxyl Group: Acts as a nucleophile or can be converted into an ether or other
functional groups, providing a key handle for molecular elaboration.

e The Methyl Ester: Can be hydrolyzed to the corresponding carboxylic acid or converted into
an amide, offering another point for diversification.

e The Fluorine Atoms: Enhance metabolic stability and modulate the acidity of the adjacent
phenolic proton, influencing how the molecule interacts within a biological system.
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This trifecta of reactivity and modulation makes it an ideal starting material for constructing
complex molecules in medicinal chemistry and materials science, where fine-tuning of
electronic and steric properties is essential for achieving desired functions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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